BENGHE Foundational & Exploratory

Check Availability & Pricing

Eichlerialactone literature review and historical
context.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eichlerialactone

Cat. No.: B1151833

Eichlerialactone: A Comprehensive Technical
Review
Abstract

Eichlerialactone is a naturally occurring dammarane triterpenoid that was first isolated in
1975. This document provides a comprehensive technical overview of Eichlerialactone,
consolidating the available scientific literature into a detailed guide for researchers, scientists,
and professionals in drug development. It covers the historical context of its discovery, its
natural sources, detailed chemical structure, and available data on its biological activities. This
guide also includes a summary of quantitative data and outlines the experimental protocols for
its isolation and characterization, aiming to serve as a foundational resource for future research
and development efforts.

Introduction and Historical Context

Eichlerialactone was first reported in 1975 by Rao et al. as a new natural product isolated
from the wood of Cabralea eichleriana DC., a plant belonging to the Meliaceae family[1]. This
initial study laid the groundwork for its structural elucidation and classification as a dammarane
triterpenoid[1]. Subsequent phytochemical investigations have identified Eichlerialactone in
other species of the Meliaceae family, including Aglaia lawii and Dysoxylum gotadhora,
indicating its distribution within this plant family[2]. The Meliaceae family is well-known for
producing a diverse array of structurally complex and biologically active triterpenoids[3][4][5].
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Eichlerialactone belongs to a class of tetracyclic triterpenoids characterized by the
dammarane skeleton. These compounds are of significant interest to the scientific community
due to their wide range of reported biological activities, including cytotoxic, anti-inflammatory,
and antimicrobial effects[4][6][7]. While research on Eichlerialactone itself has been limited, its
structural class suggests potential for interesting pharmacological properties.

Chemical Structure and Properties

Eichlerialactone is a tetracyclic triterpenoid with the molecular formula C27H420a4,
corresponding to a molecular weight of 430.6 g/mol [2]. Its structure features a dammarane
skeleton, which is a stereoisomer of protostane. The systematic IUPAC name for
Eichlerialactone is 3-[(3S,3aR,5aR,6S,7S,9aR,9bR)-6,9a,9b-trimethyl-3-[(2S)-2-methyl-5-
oxooxolan-2-yl]-7-prop-1-en-2-yl-1,2,3,3a,4,5,5a,7,8,9-decahydrocyclopenta[a]naphthalen-6-
yl]propanoic acid[2].

The chemical structure of Eichlerialactone, as determined by spectroscopic analysis, is
presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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